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Compound of Interest

Compound Name: Protein kinase inhibitor H-7

Cat. No.: B15599010 Get Quote

Application Notes: H-7 Inhibitor for Apoptosis
Assays
Audience: Researchers, scientists, and drug development professionals.

Introduction H-7, an isoquinoline sulfonamide, is a well-documented inhibitor of several protein

kinases, including Protein Kinase C (PKC) and Rho-associated coiled-coil containing protein

kinase (ROCK).[1][2][3] It is widely utilized in cellular research to investigate signaling pathways

involved in cell proliferation, differentiation, and apoptosis. The induction of apoptosis by H-7

has been observed in various cell types, making it a valuable tool for studying programmed cell

death.[1][4] These application notes provide a detailed overview and experimental protocols for

utilizing the H-7 inhibitor to induce and analyze apoptosis.

Mechanism of Action in Apoptosis The H-7 inhibitor primarily induces apoptosis by interfering

with pro-survival signaling pathways. One of the key mechanisms involves the inhibition of the

Rho/ROCK pathway, which plays a crucial role in cell contraction, adhesion, and survival.[3][5]

By inhibiting ROCK, H-7 can disrupt cytoskeletal dynamics and activate downstream apoptotic

signaling cascades.[5][6] This process often culminates in the activation of caspases, which are

the primary executioners of the apoptotic program.[4] The inhibition of caspases has been

shown to prevent H-7-induced apoptosis, confirming their central role in this pathway.[4]
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Apoptosis Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21573514/
https://pubmed.ncbi.nlm.nih.gov/21573514/
https://pubmed.ncbi.nlm.nih.gov/21573514/
https://pubmed.ncbi.nlm.nih.gov/8018413/
https://pubmed.ncbi.nlm.nih.gov/8018413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2612781/
https://pubmed.ncbi.nlm.nih.gov/9700717/
https://pubmed.ncbi.nlm.nih.gov/9700717/
https://www.researchgate.net/figure/The-molecular-pathway-for-a-role-for-ROCK-signaling-in-apoptosis-and-mechanisms-to_fig6_311867421
https://pmc.ncbi.nlm.nih.gov/articles/PMC5341834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5341834/
https://www.benchchem.com/product/b15599010#h-7-inhibitor-experimental-protocol-for-apoptosis-assay
https://www.benchchem.com/product/b15599010#h-7-inhibitor-experimental-protocol-for-apoptosis-assay
https://www.benchchem.com/product/b15599010#h-7-inhibitor-experimental-protocol-for-apoptosis-assay
https://www.benchchem.com/product/b15599010#h-7-inhibitor-experimental-protocol-for-apoptosis-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15599010?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

